Cas no 1353975-04-8 ({3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid)

• Product Name: {3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid
• CAS No: 1353975-04-8
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 2160826
• Update Time: 2025-06-08

{3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid Chemical and Physical Properties

Names and Identifiers

• {3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid
• 2-(3-((N-Cyclopropylacetamido)methyl)piperidin-1-yl)acetic acid
• AM93986
• {3-[(acetylcyclopropylamino)methyl]piperidin-1-yl}acetic acid

• Inchi： 1S/C13H22N2O3/c1-10(16)15(12-4-5-12)8-11-3-2-6-14(7-11)9-13(17)18/h11-12H,2-9H2,1H3,(H,17,18)
• InChI Key： JMWMRETXJCCKGI-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC1CN(CC(=O)O)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 328
• Topological Polar Surface Area: 60.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on {3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid

Comprehensive Overview of {3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS No. 1353975-04-8)

{3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS No. 1353975-04-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its piperidine and cyclopropyl moieties, is often explored for its role in modulating biological pathways, particularly in the context of drug discovery and medicinal chemistry. Its molecular framework combines an acetylated cyclopropylamine group with a piperidinylacetic acid backbone, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for novel heterocyclic compounds like {3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid has surged, driven by advancements in targeted therapy and precision medicine. Researchers are particularly interested in its potential as a bioactive scaffold, which could be tailored to interact with specific enzymes or receptors. For instance, its piperidine ring is a common motif in CNS-active drugs, while the cyclopropyl group may enhance metabolic stability—a critical factor in drug design.

The synthesis and characterization of CAS No. 1353975-04-8 often involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and confirm the compound’s structural integrity, which is essential for downstream applications. Given its carboxylic acid functionality, this molecule can also serve as a building block for prodrug development or conjugation strategies, further expanding its utility in pharmaceutical formulations.

From an industrial perspective, {3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid aligns with the growing focus on sustainable chemistry and green synthesis. Manufacturers are increasingly adopting catalytic processes and solvent-free reactions to produce such compounds with minimal environmental impact. This trend resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing hazardous waste in chemical production.

In the realm of academic research, this compound is frequently cited in studies exploring structure-activity relationships (SAR). Its modular design allows for systematic modifications to optimize pharmacokinetic properties, such as bioavailability and half-life. Additionally, its potential applications in neurological disorders and inflammatory conditions have sparked interest, though further in vivo and clinical trials are needed to validate these hypotheses.

For researchers and suppliers, understanding the regulatory landscape surrounding CAS No. 1353975-04-8 is crucial. While it is not classified as a controlled substance, compliance with REACH and GMP standards ensures safe handling and distribution. Documentation such as Certificates of Analysis (CoA) and Material Safety Data Sheets (MSDS) should accompany commercial batches to guarantee quality and traceability.

Looking ahead, the integration of artificial intelligence (AI) in chemical informatics could accelerate the discovery of derivatives based on {3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid. Predictive modeling tools may identify unexplored therapeutic niches or optimize synthetic routes, reducing time-to-market for new drugs. As the scientific community continues to unravel its potential, this compound remains a promising candidate for next-generation therapeutics.